Benzene, 1-chloro-4-(4-(methylsulfonyl)phenoxy)-

• CAS No.: 83642-21-1
• Molecular Formula: C13H11ClO3S
• Molecular Weight: 282.74 g/mol
• IUPAC Name: 1-(4-chlorophenoxy)-4-methylsulfonylbenzene
• InChI: InChI=1S/C13H11ClO3S/c1-18(15,16)13-8-6-12(7-9-13)17-11-4-2-10(14)3-5-11/h2-9H,1H3
• InChI Key: VVLHURRVXVQCTO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)Cl

Description

Benzene, 1-chloro-4-(4-(methylsulfonyl)phenoxy)- is a useful research compound. Its molecular formula is C13H11ClO3S and its molecular weight is 282.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 7.41 g (0.0576 mole) of 4-chlorophenol dissolved in 150 ml of DMSO was added 2.30 g (0.0576 mole) of NaOH. The mixture was heated to 60° C. and 10.0 g (0.0524 mole) of 4-chlorophenyl methyl sulfone was added. The reaction mixture was heated at 160° C. for 3 hrs and cooled. The mixture was poured into a solution of 400 ml of 2 Normal (N) aqueous NaOH and 300 ml of water. The crystalline product was collected by filtration, washed well with water, and dried, which gave 13.8 g (93.2% yield) of product, m.p. 109°-111° C. Recrystallization from ethanol afforded purified 4-(4-(methylsulfonyl)phenoxy)-1-chlorobenzene, mp 111°-112° C.